2-[(E)-(5,5-dimethyl-3-{(E)-2-[methyl(phenyl)amino]ethenyl}cyclohex-2-en-1-ylidene)methyl]-3-ethyl-1,3-benzothiazol-3-ium

• Molecular Formula: C27H31N2S+
• Molecular Weight: 415.6 g/mol
• IUPAC Name: N-[(E)-2-[(3E)-3-[(3-ethyl-1,3-benzothiazol-3-ium-2-yl)methylidene]-5,5-dimethylcyclohexen-1-yl]ethenyl]-N-methylaniline
• InChI: InChI=1S/C27H31N2S/c1-5-29-24-13-9-10-14-25(24)30-26(29)18-22-17-21(19-27(2,3)20-22)15-16-28(4)23-11-7-6-8-12-23/h6-18H,5,19-20H2,1-4H3/q+1
• InChI Key: PNRAEZWZTOAGRR-UHFFFAOYSA-N
• Isomeric SMILES: CC[N+]1=C(SC2=CC=CC=C21)/C=C/3\CC(CC(=C3)/C=C/N(C)C4=CC=CC=C4)(C)C
• Canonical SMILES: CC[N+]1=C(SC2=CC=CC=C21)C=C3CC(CC(=C3)C=CN(C)C4=CC=CC=C4)(C)C

Description

2-[(E)-(5,5-dimethyl-3-{(E)-2-[methyl(phenyl)amino]ethenyl}cyclohex-2-en-1-ylidene)methyl]-3-ethyl-1,3-benzothiazol-3-ium is a complex organic compound with a unique structure that combines a benzothiazolium core with a cyclohexene ring and various substituents

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-[(E)-(5,5-dimethyl-3-{(E)-2-[methyl(phenyl)amino]ethenyl}cyclohex-2-en-1-ylidene)methyl]-3-ethyl-1,3-benzothiazol-3-ium typically involves multiple steps, starting from commercially available precursors. The key steps include the formation of the benzothiazolium core, the introduction of the cyclohexene ring, and the attachment of the various substituents. Common reagents used in these reactions include strong bases, oxidizing agents, and coupling reagents. The reaction conditions often require controlled temperatures and inert atmospheres to prevent unwanted side reactions.

Industrial Production Methods

Industrial production of this compound may involve scaling up the laboratory synthesis methods. This includes optimizing reaction conditions to increase yield and purity, as well as implementing continuous flow processes to enhance efficiency. The use of automated reactors and advanced purification techniques, such as chromatography and crystallization, can further improve the scalability of the production process.

Chemical Reactions Analysis

Types of Reactions

2-[(E)-(5,5-dimethyl-3-{(E)-2-[methyl(phenyl)amino]ethenyl}cyclohex-2-en-1-ylidene)methyl]-3-ethyl-1,3-benzothiazol-3-ium can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using strong oxidizing agents, leading to the formation of oxidized derivatives.

Reduction: Reduction reactions can be carried out using reducing agents such as sodium borohydride or lithium aluminum hydride.

Substitution: The compound can participate in substitution reactions, where one of its substituents is replaced by another group.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like sodium borohydride, and nucleophiles for substitution reactions. The reaction conditions vary depending on the desired transformation, but typically involve controlled temperatures and inert atmospheres.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield oxidized derivatives with additional functional groups, while reduction may produce simpler, more reduced forms of the compound.

Scientific Research Applications

2-[(E)-(5,5-dimethyl-3-{(E)-2-[methyl(phenyl)amino]ethenyl}cyclohex-2-en-1-ylidene)methyl]-3-ethyl-1,3-benzothiazol-3-ium has a wide range of scientific research applications, including:

Chemistry: The compound is used as a building block for the synthesis of more complex molecules and materials.

Medicine: The compound may be explored for its therapeutic potential, including its use as a drug candidate or a diagnostic tool.

Industry: It can be used in the development of advanced materials, such as polymers and nanomaterials, with specific properties.

Mechanism of Action

The mechanism of action of 2-[(E)-(5,5-dimethyl-3-{(E)-2-[methyl(phenyl)amino]ethenyl}cyclohex-2-en-1-ylidene)methyl]-3-ethyl-1,3-benzothiazol-3-ium involves its interaction with molecular targets and pathways within cells. The compound may bind to specific proteins or enzymes, modulating their activity and affecting cellular processes. The exact molecular targets and pathways involved depend on the specific application and context in which the compound is used.

Comparison with Similar Compounds

Similar Compounds

Ethyl acetoacetate: A widely used chemical intermediate with a simpler structure.

Acetylacetone: Another versatile compound used in various chemical reactions.

Diketene: A reactive intermediate used in the synthesis of various organic compounds.

Uniqueness

2-[(E)-(5,5-dimethyl-3-{(E)-2-[methyl(phenyl)amino]ethenyl}cyclohex-2-en-1-ylidene)methyl]-3-ethyl-1,3-benzothiazol-3-ium is unique due to its complex structure and the presence of multiple functional groups. This complexity allows for a wide range of chemical modifications and applications, making it a valuable compound in scientific research and industrial applications.